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Abstract

Acetovanillone, also known as apocynin, is a naturally occurring organic compound with
significant interest in the fields of pharmacology and synthetic chemistry. Structurally, it is a
substituted acetophenone, featuring both a hydroxyl and a methoxy group on the phenyl ring.
This guide provides an in-depth overview of the core physical and chemical properties of
Acetovanillone, tailored for a technical audience. It includes a compilation of quantitative data,
detailed experimental protocols for key analytical methods, and visualizations of its primary
biological signaling pathway and analytical workflows.

General Information

o |[UPAC Name: 1-(4-hydroxy-3-methoxyphenyl)ethanone[1]

e Synonyms: Apocynin, 4'-Hydroxy-3'-methoxyacetophenone, Acetoguaiacone[2][3]
o CAS Number: 498-02-2[2][3][4][5][6]

e Molecular Formula: CaH1003[4][6]
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e Molecular Weight: 166.17 g/mol [7]
e Chemical Structure:
o SMILES: COclcc(ccclO)C(C)=0[8]
o InChl Key: DFYRUELUNQRZTB-UHFFFAOYSA-N[8]

Physical Properties

Acetovanillone is a white to off-white or pale yellow crystalline solid at room temperature.[4][5]

[9] It possesses a faint, sweet, vanilla-like odor.[9][10]

Table 1. Quantitative Physical Properties of Acetovanillone
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Property Value Source(s)
Melting Point 112-116 °C [41[6]
113-115°C [9]

115 °C [3](11]

Boiling Point 295-300 °C (at 760 mmHg) [4]

297.5 °C (at 760 mmHg)

[6]

263-265 °C (at 17 mmHg) [81[9][10]

Density 1.158 g/cm3 [41[6]
1.2+0.1 g/lcm?3 [3]

1.32 g/cm3 (at 25 °C) [11]

Vapor Pressure

0.000759 mmHg (at 25 °C)

[4][6]

0.001 mmHg (at 25 °C)

[9]

Flash Point

125.5°C

[4][6]

> 230 °F (> 110 °C)

[110]

pKa

8.18 + 0.18 (Predicted)

[5]L6]

logP (o/w)

1.389 (Estimated)

[°]

Table 2: Solubility of Acetovanillone
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Solvent Solubility Source(s)
Water Soluble in hot water [L10315161°11.2]
< 0.1 mg/mL (insoluble) [6]

5000 mg/L (at 20 °C) [9]

DMSO > 100 mg/mL [6]

Alcohol (Ethanol) Soluble [1]197[12]
Benzene Soluble [1]
Chloroform Soluble [1][12]
Diethyl Ether Very soluble [12]
Acetone Soluble [12]
Petroleum Ether Practically insoluble [12]

Chemical Properties and Reactivity

Acetovanillone's chemical behavior is dictated by its three functional groups: a phenolic
hydroxyl group, a methoxy group, and an acetyl group.

e The phenolic hydroxyl group imparts acidic properties (pKa = 8.18) and allows for reactions
such as etherification and esterification. It also makes the aromatic ring highly activated
towards electrophilic substitution.

e The methoxy group is an electron-donating group that further activates the aromatic ring.

e The acetyl group is an electron-withdrawing group and a ketone, which can undergo typical
ketone reactions such as reduction to an alcohol or reactions at the a-carbon.

Spectroscopic Data

Table 3: 1H NMR Spectral Data (90 MHz, CDCIs)

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=nmr_spectrum
https://pmc.ncbi.nlm.nih.gov/articles/PMC9397112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2593395/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.researchgate.net/figure/Supposed-mechanism-of-action-of-apocynin-apo-represents-the-apocynin-radical-MPO_fig16_27685367
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.researchgate.net/figure/Supposed-mechanism-of-action-of-apocynin-apo-represents-the-apocynin-radical-MPO_fig16_27685367
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=nmr_spectrum
https://www.researchgate.net/figure/Supposed-mechanism-of-action-of-apocynin-apo-represents-the-apocynin-radical-MPO_fig16_27685367
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=nmr_spectrum
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=nmr_spectrum
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b370764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b370764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift Lo . .

Multiplicity Integration Assignment
(ppm)
7.59 -7.48 m 2H Aromatic (H-2, H-6)
6.99 - 6.89 m 1H Aromatic (H-5)
6.36 s 1H Phenolic OH
3.93 S 3H Methoxy (-OCHs)
2.56 S 3H Acetyl (-COCHs)

(Source: PubChem
CID 2214)[7]

Table 4: 13C NMR Spectral Data (15.09 MHz, CDCls)

Chemical Shift (ppm)

Assignment

197.26 Carbonyl (C=0)
150.95 Aromatic (C-4)
146.99 Aromatic (C-3)
130.07 Aromatic (C-1)
124.11 Aromatic (C-6)
114.21 Aromatic (C-5)
110.22 Aromatic (C-2)
56.04 Methoxy (-OCHs)
26.07 Acetyl (-CHs)

(Source: PubChem CID 2214)[7]

Infrared (IR) Spectroscopy: The IR spectrum of Acetovanillone (typically run as a KBr disc)

shows characteristic peaks for its functional groups. Key absorptions include a broad peak for

the phenolic O-H stretch (around 3300-3500 cm~?), C-H stretches for the aromatic ring and
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methyl groups (around 2850-3100 cm~1), a strong absorption for the C=0 (ketone) stretch
(around 1650-1670 cm~1), C=C stretches for the aromatic ring (around 1580-1600 cm~1), and a
C-O stretch for the ether linkage (around 1250 cm~1).[4]

Mass Spectrometry (MS): Electron lonization Mass Spectrometry (EI-MS) of Acetovanillone
shows a molecular ion peak (M*) at m/z = 166. The base peak is typically observed at m/z =
151, corresponding to the loss of a methyl radical ([M-CHs]*).[7][13]

Biological Activity: NADPH Oxidase Inhibition

Acetovanillone is widely studied for its role as a selective inhibitor of NADPH oxidase (NOX)
enzymes.[4][5][10] These enzymes are a major source of reactive oxygen species (ROS) in
cells, particularly in phagocytes like neutrophils. By inhibiting NOX, Acetovanillone reduces
the production of superoxide and subsequent ROS, thereby exhibiting potent anti-inflammatory
and antioxidant properties.[4][8] The mechanism is believed to involve the prevention of the
assembly of the active enzyme complex, specifically by hindering the translocation of cytosolic
subunits like p47phox to the membrane-bound components.[5][10]
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Mechanism of NADPH Oxidase Inhibition by Acetovanillone.

Bacterial Catabolism of Acetovanillone
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In certain bacteria, such as Sphingobium sp. strain SYK-6, Acetovanillone serves as a carbon
source and is degraded through a specific catabolic pathway. This pathway involves a series of
enzymatic reactions, including phosphorylation, carboxylation, and dephosphorylation,
ultimately funneling the breakdown products into central metabolism.
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Bacterial Catabolic Pathway of Acetovanillone in Sphingobium sp.

Experimental Protocols
Melting Point Determination (Capillary Method)

This protocol describes a standard method for determining the melting point range of a solid

organic compound.

Sample Preparation: Place a small amount of dry Acetovanillone powder on a clean, dry
surface. Grind it into a fine powder if necessary.

Capillary Tube Loading: Tap the open end of a capillary tube into the powder to collect a
small amount of the sample. Invert the tube and tap the sealed end gently on a hard surface
to pack the sample into the bottom. The packed sample height should be 2-3 mm.[12]

Apparatus Setup: Place the loaded capillary tube into the sample holder of a melting point
apparatus. Ensure the thermometer is correctly positioned.[2][6]

Heating: Begin heating the apparatus. For an unknown or approximate melting point, a rapid
heating rate (10-20 °C/min) can be used.[6]

Determination: Once the approximate melting point is known, repeat the process with a fresh
sample. Heat rapidly to about 20 °C below the expected melting point, then slow the heating
rate to 1-2 °C per minute.[2]

Recording: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2). The melting point range
is T1-T2. A pure compound typically has a sharp melting range of 0.5-1.5 °C.[6]
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Experimental Workflow for Melting Point Determination.
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Infrared (IR) Spectroscopy (KBr Pellet Method)

This protocol is for obtaining an IR spectrum of a solid sample.

Sample Preparation: In an agate mortar, grind 1-2 mg of Acetovanillone to a very fine
powder.[14]

Mixing: Add approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr)
to the mortar. Gently mix with the sample, then grind the mixture thoroughly for 1-2 minutes
to ensure uniform dispersion.[14][15]

Pellet Pressing: Transfer the powder mixture to a pellet die. Place the die under a hydraulic
press and apply a pressure of 8-10 tons for several minutes. This will form a thin, transparent
or translucent pellet.[16][17]

Background Spectrum: Place a pellet made of pure KBr (a "blank") in the spectrometer's
sample holder and run a background scan.

Sample Spectrum: Replace the blank with the Acetovanillone-KBr pellet and acquire the
sample spectrum.

Data Processing: The instrument software will automatically ratio the sample spectrum
against the background spectrum to produce the final absorbance or transmittance
spectrum.

1H NMR Spectroscopy

This protocol provides a general procedure for preparing a sample for 1H NMR analysis.

Sample Preparation: Weigh 5-25 mg of Acetovanillone and place it in a clean, dry vial.[18]
[19]

Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,
CDCIs) to the vial.[19] The solvent should contain a reference standard like tetramethylsilane
(TMS).

Dissolution: Gently swirl or vortex the vial to completely dissolve the sample.
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e Filtration: If any solid particles remain, filter the solution through a small plug of glass wool in
a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This prevents magnetic field
distortions caused by suspended solids.[18]

e Analysis: Cap the NMR tube, wipe it clean, and insert it into the NMR spectrometer. Follow
the instrument's specific instructions to acquire and process the spectrum.

Safety and Handling

Acetovanillone is considered hazardous. It can cause skin irritation, serious eye irritation, and
may cause respiratory irritation.[2][16][20]

Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[2][21] Avoid generating dust.[2]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[2][5]

In case of contact:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
advice.[6][21]

o Skin: Wash off with soap and plenty of water.[20]

For detailed information, consult the Safety Data Sheet (SDS).[2][15][16][20][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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